Cas no 2694770-49-3 ((2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one)

• Product Name: (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one
• CAS No: 2694770-49-3
• MF: C₇H₆FN₃O
• MW: 167.140444278717
• MDL: MFCD34474691
• CID: 5653778
• PubChem ID: 165917272
• Update Time: 2025-05-22

(2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one
• EN300-28227304
• 2694770-49-3

• MDL： MFCD34474691
• Inchi： 1S/C7H6FN3O/c8-5-2-1-3-10-7(5)6(12)4-11-9/h1-4H,9H2/b11-4+
• InChI Key： SJWPWMJKMYSTCZ-NYYWCZLTSA-N
• SMILES： FC1=CC=CN=C1C(/C=N/N)=O

Computed Properties

• Exact Mass: 167.04948999g/mol
• Monoisotopic Mass: 167.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one

Compound CAS No 2694770-49-3: (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one

The compound with CAS No 2694770-49-3, known as (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a hydrazone group, making it a valuable tool in the development of novel pharmaceutical agents and materials.

Recent studies have highlighted the potential of this compound in the design of targeted drug delivery systems. The presence of the hydrazone group allows for selective reactivity under specific physiological conditions, which is crucial for drug targeting and controlled release mechanisms. Researchers have explored its ability to form stable conjugates with various therapeutic agents, enhancing their bioavailability and reducing side effects.

In addition to its pharmacological applications, (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one has shown promise in the field of optoelectronics. Its electronic properties, influenced by the fluorinated pyridine ring, make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into industrial applications.

The synthesis of this compound involves a multi-step process that begins with the preparation of the hydrazine derivative. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its subsequent applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

From a structural perspective, the molecule's conjugated system plays a pivotal role in its electronic and optical properties. The fluorine atom on the pyridine ring introduces electron-withdrawing effects, which modulate the compound's reactivity and stability. These characteristics make it an ideal candidate for applications in catalysis and sensor technology, where precise control over molecular interactions is essential.

Moreover, computational studies have provided deeper insights into the molecular dynamics of this compound. Advanced modeling techniques have revealed its potential as a building block for supramolecular assemblies, offering new avenues for materials science research. The ability to predict and control these interactions at the molecular level has significantly enhanced our understanding of its functional properties.

In conclusion, CAS No 2694770-49-3 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in modern chemical research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.